Cas no 2228540-12-1 (1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228540-12-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5994385
• PubChem ID: 165947889
• Update Time: 2025-06-20

1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine
• EN300-1729039
• 1-[2-(1H-indazol-7-yl)propan-2-yl]cyclopropan-1-amine
• 2228540-12-1

• Inchi： 1S/C13H17N3/c1-12(2,13(14)6-7-13)10-5-3-4-9-8-15-16-11(9)10/h3-5,8H,6-7,14H2,1-2H3,(H,15,16)
• InChI Key： CYVLKQJGXLSBLK-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CC=C3C=NNC=23)CC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228540-12-1)

1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine, with the CAS number 2228540-12-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine consists of a cyclopropane ring attached to a propanol moiety, which is further substituted with an indazole group at the 7-position. This combination of functional groups imparts unique pharmacological properties to the molecule. The indazole ring is a key pharmacophore that has been extensively studied for its ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The cyclopropane ring, on the other hand, adds conformational rigidity and can influence the compound's binding affinity and selectivity.

Recent research has focused on the potential therapeutic applications of 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that 1-2-(1H-indazol-7-yl)propan-2-ylcyclopropan-1-amine may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of cancer research, 1-2-(1H-indazol-7-y l)propan - 2 - ylcyclopro pan - 1 - amine has shown promise as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further investigating the potential of this compound as a novel anticancer therapy.

The pharmacokinetic properties of 1 - 2 - ( 1 H - ind az ol - 7 - y l ) pro pan - 2 - yl cyclo pro pan - 1 - amine are also an important area of research. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In addition to its therapeutic potential, 1 - 2 - ( 1 H - ind az ol - 7 - y l ) pro pan - 2 - yl cyclo pro pan - 1 - amine is also being explored for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying various cellular processes and signaling pathways. Researchers are using this compound to gain insights into the mechanisms underlying inflammation, neurodegeneration, and cancer progression.

The synthesis of 1 - 2 - ( 1 H - ind az ol - 7 - y l ) pro pan - 2 - yl cyclo pro pan - 1 - amine has been optimized using modern synthetic methods, making it accessible for large-scale production. This is crucial for advancing preclinical studies and eventually translating this compound into clinical trials. The synthetic route involves several key steps, including the formation of the indazole ring and the attachment of the cyclopropane moiety. These methods have been refined to ensure high yields and purity, which are essential for pharmaceutical development.

In conclusion, 1 - 2 -( 1 H-ind az ol - 7-y l ) pro pan - 2-y l cyc lo pro pan - 1-a mine (CAS No . 2 2 8540 – 0 – 0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic possibilities and contribute to advancements in medicinal chemistry and pharmaceutical science.